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Compound of Interest

Compound Name: Dhaq diacetate

Cat. No.: B1201408

A comprehensive guide to the synonyms, chemical properties, and biological context of a
significant anthracenedione derivative.

For researchers, scientists, and drug development professionals navigating the complex
landscape of chemical compounds, precise identification is paramount. Dhaq diacetate, a
notable anthracenedione derivative, is referenced across a spectrum of scientific literature
under various names. This guide provides an in-depth overview of its synonyms, key identifiers,
and related chemical information to ensure clarity and facilitate comprehensive research.

Synonyms and Chemical Identifiers

Dhaq diacetate is most commonly known in the scientific community as Mitoxantrone
diacetate.[1] This name is frequently used in pharmacological and clinical studies. In addition to
this primary synonym, the compound is identified by several other names and codes, which are
crucial for exhaustive literature searches and accurate substance identification.

A comprehensive list of synonyms and identifiers for Dhaq diacetate is presented in Table 1.
This includes its systematic IUPAC name, registry numbers, and other labels assigned during
its chemical and pharmacological development.

Table 1: Synonyms and Identifiers for Dhaq Diacetate
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Identifier Type

Identifier

Source

Common Name

Dhaq diacetate

Depositor-Supplied[1]

Primary Synonym Mitoxantrone diacetate PubChem[1]
2-[[5,8-dihydroxy-4-[2-(2-
hydroxyethylazaniumyl)ethyla
mino]-9,10-dioxoanthracen-1-

IUPAC Name ] PubChem[1]
ylJamino]ethyl-(2-
hydroxyethyl)azanium
diacetate

CAS Number 70711-41-0 ChemiIDplus[1]

NSC Number NSC 299195 PubChem[1]
1,4-Dihydroxy-5,8-his(2-((2-
hydroxyethyl)amino)ethylamino

Systematic Name Y yethy) _) Y PubChem[1]
)-9,10-anthracenedione
diacetate
5,8-Bis((2-((2-
hydroxyethyl)amino)ethyl)amin

Other Synonyms Y y' ¥ Jethy) PubChem[1]
0)-1,4-dihydroxy-9,10-
anthracenedione diacetate

5,8-Bis((2-((2-

hydroxyethyl)amino)ethyl)amin

Y y. Y ) y? PubChem|[1]

0)-1,4-dihydroxyanthraquinone

1,4-diaceate

Anthraquinone, 5,8-bis((2-((2-

hydroxyethyl)amino)ethyl)amin

/ y. ") ety PubChem[1]

0)-1,4-dihydroxy-, 1,4-

diacetate (salt)

PubChem CID 51151 PubChem[1]

The parent compound of Dhaq diacetate is Mitoxantrone, with a CAS number of 65271-80-9.

[1] Dhaq diacetate is the diacetate salt of this parent compound.
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Experimental Protocols and Methodologies

Detailed experimental protocols are fundamental for the replication and advancement of
scientific research. While specific, step-by-step laboratory procedures for Dhaq diacetate are
proprietary to the developing institutions or detailed within specific research publications, the
general methodologies for handling and analyzing such compounds are standardized. The
synthesis of related anthracenedione derivatives, for instance, often involves multi-step organic
reactions. A generalized workflow for the synthesis and characterization of a compound like
Dhaq diacetate is illustrated below.
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Generalized Experimental Workflow for Dhaq Diacetate

Starting Materials
(e.g., Anthraquinone derivatives)

Multi-step Organic Synthesis

Crude Product Isolation

Purification
(e.g., Chromatography, Recrystallization)

Structural Characterization

(NMR, Mass Spectrometry, IR)

Purity Analysis
(HPLC, Elemental Analysis)

Final Product: Dhaq Diacetate
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Mechanism of Action of Mitoxantrone

Mitoxantrone
(Dhag diacetate's parent compound)

Intercalation into DNA Inhibition of Topoisomerase II

DNA Strand Breaks

:

Inhibition of DNA Replication and Transcription

Cell Cycle Arrest

Apoptosis (Programmed Cell Death)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Dhaq diacetate | C26H36N4010 | CID 51151 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Unveiling the Multifaceted Identity of Dhaqg Diacetate in
Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201408#synonyms-for-dhag-diacetate-in-scientific-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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